2,2-Dimethylthian-4-amine hydrochloride
Description
2,2-Dimethylthian-4-amine hydrochloride, also known as revaprazan hydrochloride, is a synthetic compound. It has a CAS Number of 2007909-74-0 and a molecular weight of 181.73 . It is typically in the form of a powder .
Physical And Chemical Properties Analysis
2,2-Dimethylthian-4-amine hydrochloride is a powder . The storage temperature is room temperature .Scientific Research Applications
Environmental Impact and Dissipation :
- A study on 2,4-Dichlorophenoxyacetic acid (2,4‐D), which is an agricultural herbicide formulated as inorganic or amine salts, demonstrates the environmental impact and dissipation patterns of such compounds. This research can provide insights into the environmental behavior of related amine hydrochloride compounds (Wilson, Geronimo, & Armbruster, 1997).
Atmospheric Chemistry and Nucleation :
- Research on the role of amines in enhancing sulfuric acid-water nucleation in the atmosphere suggests that compounds like 2,2-Dimethylthian-4-amine hydrochloride could have implications in atmospheric chemistry and cloud formation processes (Kurtén, Loukonen, Vehkamäki, & Kulmala, 2008).
Intermolecular Hydrogen Bonding :
- Studies on acid-amide intermolecular hydrogen bonding are relevant to understanding the chemical properties and interactions of amine hydrochlorides in various environments. This knowledge is crucial in pharmaceutical and material science applications (Wash, Maverick, Chiefari, & Lightner, 1997).
Polymer Chemistry :
- Research on the synthesis and aqueous solution properties of tertiary amine methacrylate homopolymers indicates the potential use of 2,2-Dimethylthian-4-amine hydrochloride in polymer chemistry, particularly in the creation of specialized polymers with unique properties (Bütün, Armes, & Billingham, 2001).
Supramolecular Chemistry :
- Studies on binary supramolecular organic salts constructed from 2-aminoheterocyclic compounds and carboxylic acid derivatives through non-covalent interactions provide insights into the potential applications of 2,2-Dimethylthian-4-amine hydrochloride in supramolecular chemistry (Jin, Zhang, Liu, Wang, He, Shi, & Lin, 2011).
properties
IUPAC Name |
2,2-dimethylthian-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NS.ClH/c1-7(2)5-6(8)3-4-9-7;/h6H,3-5,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXIYTGJNXFXOLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCS1)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylthian-4-amine hydrochloride | |
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